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Compound of Interest

Compound Name: 3-Epiglycyrrhetinic acid-d3

Cat. No.: B15622387

Get Quote

Introduction
3-Epiglycyrrhetinic acid-d3 is a deuterated form of 3-epiglycyrrhetinic acid. The "-d3"

designation indicates that three hydrogen atoms in the molecule have been replaced with

deuterium, a stable isotope of hydrogen. This isotopic labeling makes it a valuable tool in

analytical chemistry, particularly in mass spectrometry-based quantification methods, where it

serves as an internal standard. Due to its identical chemical properties to the non-deuterated

form but different mass, it allows for precise and accurate measurement of 3-epiglycyrrhetinic

acid in complex biological matrices.

This guide will focus on the core compound, 3-epiglycyrrhetinic acid, a stereoisomer of

glycyrrhetinic acid, which is the active metabolite of glycyrrhizic acid found in licorice root.

Glycyrrhetinic acid and its isomers are known for a wide range of biological activities and have

been the subject of extensive research for their therapeutic potential.

Chemical and Physical Properties
The chemical and physical properties of glycyrrhetinic acid are well-documented. While specific

data for the 3-epi isomer is less common, the properties are expected to be very similar to the

more prevalent 18β- and 18α-glycyrrhetinic acids.
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Property
Value (for Glycyrrhetinic
Acid)

Reference

Molecular Formula C₃₀H₄₆O₄

Molecular Weight 470.69 g/mol

Appearance
White to off-white crystalline

powder

Melting Point
~292-295 °C (for 18β-

glycyrrhetinic acid)

Solubility

Soluble in ethanol, acetone,

and chloroform; practically

insoluble in water

Biological Activities and Therapeutic Potential
Glycyrrhetinic acid and its derivatives exhibit a broad spectrum of pharmacological effects,

including anti-inflammatory, anti-cancer, anti-diabetic, and hepatoprotective activities.[1]

Anti-inflammatory Effects
Glycyrrhetinic acid has been shown to exert potent anti-inflammatory effects by inhibiting the

production of pro-inflammatory cytokines such as TNF-α and interleukins.[1][2] This is achieved

through the modulation of several key signaling pathways, including the NF-κB and PI3K/Akt

pathways.[1][3]

Anti-cancer Activity
Studies have demonstrated the anti-proliferative and pro-apoptotic effects of glycyrrhetinic acid

derivatives in various cancer cell lines.[4] The anti-cancer mechanisms are linked to the

inhibition of tumor cell growth and the induction of apoptosis through pathways like the

MAPK/ERK pathway.[4]

Anti-diabetic Properties
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Glycyrrhetinic acid has been reported to improve insulin sensitivity and regulate glucose and

lipid metabolism.[2] It is believed to achieve this by balancing the Ras/MAPK and PI3K/Akt

signaling pathways.[2]

Mechanism of Action and Signaling Pathways
The diverse biological activities of glycyrrhetinic acid are mediated through its interaction with

multiple molecular targets and signaling pathways.

NF-κB Signaling Pathway
Glycyrrhetinic acid can suppress the activation of NF-κB, a key regulator of inflammation, by

inhibiting the phosphorylation and degradation of its inhibitor, IκB.[1] This prevents the

translocation of NF-κB to the nucleus and the subsequent transcription of pro-inflammatory

genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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